(2S,3R,4R,5S,6S)-3,4,5-Tris(benzyloxy)-2-bromo-6-methyltetrahydro-2H-pyran

• IUPAC Name: 2-bromo-6-methyl-3,4,5-tris(phenylmethoxy)oxane
• InChI: InChI=1S/C27H29BrO4/c1-20-24(29-17-21-11-5-2-6-12-21)25(30-18-22-13-7-3-8-14-22)26(27(28)32-20)31-19-23-15-9-4-10-16-23/h2-16,20,24-27H,17-19H2,1H3
• InChI Key: MJZXQAVNDOYDAP-UHFFFAOYSA-N
• Canonical SMILES: CC1C(C(C(C(O1)Br)OCC2=CC=CC=C2)OCC3=CC=CC=C3)OCC4=CC=CC=C4
• Molecular Formula: C27H29BrO4
• Molecular Weight: 497.4 g/mol

Description

(2S,3R,4R,5S,6S)-3,4,5-Tris(benzyloxy)-2-bromo-6-methyltetrahydro-2H-pyran is a chemical compound that has been widely researched for its potential applications in various fields. This compound is a member of the pyran family and has been found to possess a range of interesting properties that make it an attractive candidate for further study. In

Mechanism of Action

The mechanism of action of (2S,3R,4R,5S,6S)-3,4,5-Tris(benzyloxy)-2-bromo-6-methyltetrahydro-2H-pyran is not fully understood, but studies have suggested that it works by inhibiting the growth and proliferation of cancer cells. Additionally, this compound has been found to disrupt the cell membrane of bacteria and fungi, leading to their death.
Biochemical and Physiological Effects:
Studies have shown that (2S,3R,4R,5S,6S)-3,4,5-Tris(benzyloxy)-2-bromo-6-methyltetrahydro-2H-pyran has a range of biochemical and physiological effects. In vitro studies have shown that this compound has potent anti-cancer, antibacterial, and antifungal properties. Additionally, this compound has been found to have a low toxicity profile, making it a promising candidate for further study.

Advantages and Limitations for Lab Experiments

One of the main advantages of (2S,3R,4R,5S,6S)-3,4,5-Tris(benzyloxy)-2-bromo-6-methyltetrahydro-2H-pyran is its low toxicity profile, which makes it a safe and effective compound for use in laboratory experiments. However, one of the limitations of this compound is its complex synthesis method, which can make it difficult and time-consuming to produce in large quantities.

Future Directions

There are several future directions for research on (2S,3R,4R,5S,6S)-3,4,5-Tris(benzyloxy)-2-bromo-6-methyltetrahydro-2H-pyran. One area of research is the development of new anti-cancer drugs based on this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in other fields, such as agriculture and environmental science. Finally, more research is needed to optimize the synthesis method for this compound to make it more efficient and cost-effective.

Scientific Research Applications

(2S,3R,4R,5S,6S)-3,4,5-Tris(benzyloxy)-2-bromo-6-methyltetrahydro-2H-pyran has been extensively studied for its potential applications in various scientific fields. One of the most promising areas of research for this compound is in the field of medicinal chemistry. Studies have shown that this compound has potent anti-cancer properties, and it has been investigated as a potential treatment for various types of cancer. Additionally, this compound has been found to have antibacterial and antifungal properties, making it a promising candidate for the development of new antibiotics.